Cas no 1805336-57-5 (Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate)

Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloromethyl and difluoromethyl functional groups enhances its reactivity, enabling selective modifications for constructing complex molecular frameworks. The ester moiety further facilitates derivatization, making it a valuable precursor for active ingredient development. Its structural features contribute to improved metabolic stability and bioavailability in target compounds. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and receptor modulators. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate structure
1805336-57-5 structure
Product Name:Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate
CAS No:1805336-57-5
MF:C10H10ClF2NO2
MW:249.641708850861
CID:4850100
Update Time:2025-05-22

Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate
    • Inchi: 1S/C10H10ClF2NO2/c1-16-9(15)3-7-2-8(10(12)13)6(4-11)5-14-7/h2,5,10H,3-4H2,1H3
    • InChI Key: NLUPXRXIOTYMAP-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C(CC(=O)OC)C=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 241
  • XLogP3: 1.7
  • Topological Polar Surface Area: 39.2

Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate Related Literature

Additional information on Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805336-57-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a methyl group at position 2, a chloromethyl group at position 5, and a difluoromethyl group at position 4. These substituents confer the molecule with distinct chemical properties, making it a valuable compound for research and development.

The synthesis of Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in high-value industries. Researchers have also explored the use of catalytic systems to facilitate the formation of the pyridine ring and its substituents, further advancing the understanding of this compound's chemistry.

One of the most promising applications of Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate lies in its potential as a precursor for bioactive molecules. The compound's structure allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, studies have shown that certain derivatives exhibit potent inhibitory effects against key enzymes involved in diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of this compound in drug discovery and development.

In addition to its role in pharmaceuticals, Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate has also gained attention in agrochemical research. Its ability to act as a building block for pesticides and herbicides has been explored extensively. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high efficiency.

The structural uniqueness of Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate also makes it an attractive candidate for materials science applications. Researchers have investigated its use in the synthesis of advanced materials, such as polymers and nanocomposites, where its substituents can impart specific properties like thermal stability and mechanical strength. These studies highlight the versatility of this compound across multiple disciplines.

Recent research has also focused on understanding the environmental fate and toxicity of Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate, particularly in light of its potential industrial applications. Studies have shown that the compound undergoes rapid degradation under certain environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully assess its long-term impact on the environment and human health.

In conclusion, Methyl 5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805336-57-5) is a versatile and valuable compound with wide-ranging applications across various industries. Its unique structure and chemical properties make it an essential tool for researchers in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its synthesis, applications, and environmental impact, this compound is poised to play an even greater role in advancing scientific innovation.

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